N-[4-(cyanomethyl)phenyl]-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H18N2O2/c1-13-9-14(2)11-17(10-13)22-12-18(21)20-16-5-3-15(4-6-16)7-8-19/h3-6,9-11H,7,12H2,1-2H3,(H,20,21)
• InChI Key: CPOABUIOHJNJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=C(C=C2)CC#N)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

Synthesis Analysis

N-[4-(cyanomethyl)phenyl]-2-(3,5-dimethylphenoxy)acetamide and related compounds are synthesized through multi-step chemical reactions involving specific reagents and conditions. For example, compounds similar to the one have been synthesized by reacting ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU under cooled conditions. The product is then recrystallized to achieve purity, with the structure confirmed by spectroscopic techniques such as HNMR and LC-MS (Sharma et al., 2018).

Scientific Research Applications

Synthesis and Structural Analysis

N-[4-(cyanomethyl)phenyl]-2-(3,5-dimethylphenoxy)acetamide and its derivatives have been a subject of interest in the synthesis and structural analysis within the realm of organic chemistry. For instance, G. Sharma et al. (2018) elucidated the crystal structure of a closely related compound, showcasing its potential in anticancer drug development through in silico molecular docking analysis targeting the VEGFr receptor. This compound crystallizes in the orthorhombic crystal system, demonstrating intricate intermolecular hydrogen bonding patterns (Sharma et al., 2018).

Potential in Pesticide Development

Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide reveals their characterization as potential pesticides. E. Olszewska et al. (2011) have characterized various N-derivatives through X-ray powder diffraction, highlighting their application in developing novel pesticides. These findings underline the importance of structural analysis in identifying new compounds for agricultural use (Olszewska et al., 2011).

Pharmacological Activities

The exploration of pharmacological activities of related compounds has also been a significant area of research. P. Rani et al. (2014) synthesized 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives to investigate their anticancer, anti-inflammatory, and analgesic activities. This study demonstrates the potential therapeutic applications of such compounds, where specific derivatives showed promising results against various biological targets (Rani et al., 2014).

Analytical Chemistry and Metabolism Studies

In analytical chemistry, the study of metabolism and quantification of radioligands, such as [18F]DPA-714, which shares structural similarities, has provided insights into the biodistribution and metabolic pathways in biological systems. M. Peyronneau et al. (2013) investigated the biodistribution by PET in baboons and the metabolism of [18F]DPA-714 in rats, baboons, and humans, offering valuable data for the clinical application of new radioligands (Peyronneau et al., 2013).

Future Directions

The future directions for “N-[4-(cyanomethyl)phenyl]-2-(3,5-dimethylphenoxy)acetamide” could involve further exploration of its synthetic utility in building various organic heterocycles and its potential in evolving better chemotherapeutic agents. Additionally, more research could be conducted to determine its physical and chemical properties, safety and hazards, and mechanism of action.